1-Benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 1-benzyl-5-bromopyrimidine-2,4-dione
• InChI: InChI=1S/C11H9BrN2O2/c12-9-7-14(11(16)13-10(9)15)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,15,16)
• InChI Key: NYNOBRTYKCVRJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C(=O)NC2=O)Br
• Molecular Formula: C11H9BrN2O2
• Molecular Weight: 281.10 g/mol
• CAS RN: 57712-67-1

Description

1-Benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione is a chemical compound with the molecular formula C11H9BrN2O2. It is available for purchase from various chemical suppliers.

Molecular Structure Analysis

The molecular weight of 1-Benzyl-5-bromo-1,2,3,4-tetrahydropyrimidine-2,4-dione is 281.11. The molecular formula is C11H9BrN2O2.

Scientific Research Applications

Anticancer Agents

Several studies have investigated the anticancer activity of related compounds. . Researchers continue to explore derivatives of this compound for their potential as targeted therapies.

Synthesis routes and methods

Procedure details

To a suspension of 5-bromouracil (5.0 g, 26 mmol) and potassium carbonate (7.2 g, 52 mmol) in N,N-dimethylformamide (25 mL) was added benzyl bromide (3.1 mL, 26 mmol) and the reaction mixture stirred 72 h. The reaction was treated with water (50 mL) and then extracted into ethyl acetate (3×75 mL). The aqueous layer was further extracted with dichloromethane (3×100 mL), the dichloromethane layers were combined, washed with water (2×50 mL), brine (1×50 mL), dried over magnesium sulfate, filtered and concentrated in vacuo. The resulting mixture of products was purified by pressurized silica gel chromatography (25% ethyl acetate in hexane) to provide 1-benzyl-5-bromo-1H-pyrimidine-2,4-dione.